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Compound of Interest

Compound Name: p38 Kinase inhibitor 8

Cat. No.: B15570905 Get Quote

An In-Depth Technical Guide to p38 Kinase
Inhibitor 8
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of p38 Kinase Inhibitor 8. It is intended for researchers, scientists, and

drug development professionals working in the fields of inflammation, immunology, and

oncology. This document details the inhibitor's mechanism of action, summarizes its

physicochemical and biological properties in structured tables, provides detailed experimental

protocols for its evaluation, and visualizes key signaling pathways and experimental workflows.

Introduction to p38 MAPK and its Inhibition
The p38 mitogen-activated protein kinases (MAPKs) are a family of serine/threonine kinases

that are crucial mediators of cellular responses to inflammatory cytokines and environmental

stresses.[1][2][3] There are four main isoforms of p38 MAPK: α (alpha), β (beta), γ (gamma),

and δ (delta).[1][4][5] The p38α isoform is the most extensively studied and plays a pivotal role

in the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α)

and interleukin-1 beta (IL-1β).[1] Consequently, the inhibition of p38 MAPK, particularly the

alpha isoform, has been a major focus for the development of therapeutic agents for

inflammatory diseases.[1]

p38 Kinase Inhibitor 8 is a potent and selective inhibitor of p38 MAP kinase.[6] This guide will

delve into the specific characteristics of this inhibitor.
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Chemical Structure and Physicochemical Properties
p38 Kinase Inhibitor 8 is a cell-permeable aminobenzophenone compound.[6] Its chemical

structure and key identifying properties are summarized below.

Property Value

Chemical Name
(4-((2-Amino-4-bromophenyl)amino)-2-

chlorophenyl)-(2-methylphenyl)methanone[6]

Synonyms p38 MAP Kinase Inhibitor VIII[6]

CAS Number 321351-00-2[6]

Molecular Formula C₂₀H₁₆BrClN₂O[6]

Molecular Weight 415.71 g/mol [6]

Appearance Yellow solid[6]

Purity ≥97% (HPLC)[6]

SMILES String
Brc1cc(c(cc1)Nc2cc(c(cc2)C(=O)c3c(cccc3)C)Cl

)N[6]

InChI Key HDCLCHNAEZNGNV-UHFFFAOYSA-N[6]

Biological Properties and Activity
p38 Kinase Inhibitor 8 acts as a potent, ATP-binding pocket-targeting inhibitor of p38α and

p38β₂.[6] It has been shown to have little activity against a panel of 57 other kinases, including

p38γ, p38δ, Erk1/2, and JNK1.[6] This selectivity makes it a valuable tool for studying the

specific roles of p38α and p38β in cellular processes. The known biological activities are

summarized in the tables below.

In Vitro Kinase Inhibitory Activity
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Target IC₅₀ % Inhibition (at 1 µM)

p38α 40 nM[6] 82%[6]

p38β₂ Not Reported 93%[6]

p38γ Little to no activity reported[6] Not Reported

p38δ Little to no activity reported[6] Not Reported

Cellular Activity
p38 Kinase Inhibitor 8 has been shown to inhibit the lipopolysaccharide (LPS)-induced

production of cytokines in human peripheral blood mononuclear cells (PBMCs) in vitro and has

demonstrated efficacy in murine models of skin inflammation.[6]

Signaling Pathway
The p38 MAPK signaling pathway is a key cascade in the cellular response to stress and

inflammation. The pathway is initiated by various extracellular stimuli, leading to the activation

of upstream kinases that in turn phosphorylate and activate p38 MAPK. Activated p38 then

phosphorylates downstream transcription factors and other proteins, leading to the production

of inflammatory cytokines. p38 Kinase Inhibitor 8 blocks this pathway by directly inhibiting the

activity of p38α and p38β.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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